Carbomer 941
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Carbomer 941, also known as Carbopol 941, is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of pentaerythritol . It is a white powder that is designed to suspend, stabilize, and enhance the appearance of low viscosity personal care products . It provides excellent emulsion and suspension stability at low viscosities . It is used extensively in cosmetics, pharmaceuticals, and personal care products due to its suspending, emulsifying, and thickening properties .
Synthesis Analysis
This compound, like any acrylate polymer, is usually synthesized through a process known as free radical polymerization . This process involves the conversion of monomers, in this case, acrylic acid (CH2=CHCO2H), into a polymer chain through the action of free radicals .Molecular Structure Analysis
This compound is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of pentaerythritol . It contains not less than 56.0% and not more than 68.0% of carboxylic acid (–COOH) groups calculated on the dried basis .Physical and Chemical Properties Analysis
This compound is a white, fluffy powder with a slight characteristic odor . It is highly ionic and slightly acidic . When neutralized with alkaline hydroxides or with amines, it dissolves in water, alcohol, and glycerin . The viscosity of a neutralized 0.5% aqueous dispersion of this compound is between 4000 and 11,000 centipoises .Scientific Research Applications
Burn Wound Treatment : Carbomer 940 (a variant similar to Carbomer 941) hydrogel has shown efficacy in treating burn wounds. It's non-toxic and improves tissue perfusion while decreasing necrotic tissue in burn wounds, suggesting potential for broader use in burn injury treatment (Hayati et al., 2018).
Cosmetics and Emulsifying Agents : Carbomer polymers, including this compound, are used in cosmetics and as emulsifying agents at concentrations up to 50%. They have low toxicities when ingested and low potential for skin irritation and sensitization at concentrations up to 100% (International Journal of Toxicology, 1982).
Pharmaceuticals - Drug Delivery Systems : this compound is used in hydrophilic matrix tablets containing drugs like atenolol. It influences the mechanical and drug release properties of tablets, fitting Higuchi's square root kinetics and showing dependence on the proportion of polymer (Pérez-Marcos et al., 1991).
Topical Administration in Wound Healing : The application of Carbomer 940 hydrogel in a rabbit skin wound model shows no obvious toxicity, suggesting its safety for long-term administration in wound healing (Zhang et al., 2020).
Controlled Drug Delivery in Oral Mucoadhesive Systems : Carbomers are used in oral mucoadhesive controlled drug delivery systems. They interact with mucus glycoprotein and remain localized to specific sites, making them suitable for oral delivery of peptides or protein-based drugs (Singla et al., 2000).
Food Additives : Carbomer polymers like this compound are proposed for use as food additives in solid and liquid food supplements. They have been assessed for safety and do not raise concerns regarding genotoxicity (Younes et al., 2021).
Vaccine Adjuvants : Carbomer gels like Carbopol have been used in vaccine formulations, significantly stimulating adaptive immune responses in mice. They are potentially useful for systemic vaccine adjuvants in humans (Krashias et al., 2010).
Mechanism of Action
Carbomer 941 works by providing sufficient buffering activity to maintain the mild, protective acidity of the vagina in the presence of semen . It is also a highly carboxylated polymer composed of lightly cross-linked polyacrylic acid with a broad-spectrum mechanism based on acidification of pathogens .
Safety and Hazards
The Food and Drug Administration (FDA) has approved many carbomers for use as inactive ingredients in drug products . Furthermore, the Environmental Working Group (EWG) considers carbomer safe for use in cosmetics and personal care . The Cosmetic Ingredient Review (CIR) Expert Panel also stated that carbomers are safe to use for cosmetics according to their present use and concentration .
Future Directions
The FDA has issued guidance for immediate implementation to support the reformulation of drug products that use carbomers manufactured with benzene . The Complex Excipients Expert Committee (EC) intends to omit the Carbomer 934, Carbomer 934P, Carbomer 940, Carbomer 941, and Carbomer 1342 monographs, with a targeted official date of August 1, 2025 . This is to address the FDA’s safety concerns associated with these specified levels of benzene .
Properties
IUPAC Name |
2-decanoyloxypropyl decanoate;2-octanoyloxypropyl octanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H44O4.C19H36O4/c1-4-6-8-10-12-14-16-18-22(24)26-20-21(3)27-23(25)19-17-15-13-11-9-7-5-2;1-4-6-8-10-12-14-18(20)22-16-17(3)23-19(21)15-13-11-9-7-5-2/h21H,4-20H2,1-3H3;17H,4-16H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVTIXNMXDLQEJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(=O)OCC(C)OC(=O)CCCCCCCCC.CCCCCCCC(=O)OCC(C)OC(=O)CCCCCCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H80O8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
713.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
9062-04-8 |
Source
|
Record name | Carbomer 941 [USAN:NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0009062048 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbomer 941 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.